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Introduction
Pulvilloric acid, a natural product isolated from the fungus Penicillium pulvillorum, is a

polyketide metabolite with the chemical formula C₁₅H₁₈O₅[1]. Its structure is characterized by a

quinone methide core, specifically identified as 4,6-dihydro-8-hydroxy-6-oxo-3-n-pentyl-3H-2-

benzopyran-7-carboxylic acid[2]. While the unique architecture of Pulvilloric acid has

garnered interest, particularly in the context of the synthesis of other complex natural products

like Berkelic acid[3], a comprehensive public repository of its specific physical and chemical

properties remains notably sparse. This guide aims to consolidate the available information on

Pulvilloric acid and to highlight areas where further experimental investigation is required.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of Pulvilloric acid are not

extensively reported in publicly accessible literature. The following table summarizes the known

information and indicates where data is currently unavailable.
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Property Value Experimental Protocol

Molecular Formula C₁₅H₁₈O₅ Mass Spectrometry

Molecular Weight 278.29 g/mol
Calculated from molecular

formula

Melting Point Data not available

Standard melting point

apparatus (e.g., capillary

method) would be required.

Boiling Point Data not available

Due to its complexity and likely

thermal instability, vacuum

distillation or specialized

techniques would be

necessary.

pKa Data not available

Potentiometric titration or

spectrophotometric methods

could be employed for

experimental determination.

Solubility Data not available

Standard solubility assays in a

range of aqueous and organic

solvents would be needed.

Appearance Data not available
Visual inspection of a purified

sample.

Note: The lack of specific quantitative data underscores the need for fundamental

characterization of this natural product.

Spectroscopic Data
Detailed spectroscopic data for Pulvilloric acid, crucial for its identification and structural

elucidation, are not readily available in public databases.

¹H and ¹³C NMR: While the synthesis of Pulvilloric acid has been described, specific,

detailed NMR spectral data assignments are not provided in the available literature.
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Standard 1D and 2D NMR experiments (COSY, HSQC, HMBC) on a purified sample would

be required to fully assign the proton and carbon signals.

Mass Spectrometry: The molecular formula C₁₅H₁₈O₅ suggests a molecular weight of 278.29

g/mol . High-resolution mass spectrometry (HRMS) would be used to confirm the elemental

composition.

Infrared (IR) Spectroscopy: The structure of Pulvilloric acid suggests the presence of

characteristic functional groups, including a hydroxyl group (broad O-H stretch), a carboxylic

acid (O-H and C=O stretches), a ketone (C=O stretch), and aromatic C-H and C=C bonds.

An experimental IR spectrum would be needed to confirm these features.

UV-Vis Spectroscopy: The conjugated quinone methide system in Pulvilloric acid is

expected to show characteristic UV-Vis absorption bands. Experimental determination of the

absorption maxima (λmax) would provide insights into the electronic structure of the

molecule.

Experimental Protocols
Due to the absence of detailed published experimental data for many of Pulvilloric acid's

properties, this section outlines the general methodologies that would be employed for their

determination.

Determination of Melting Point
A standard capillary melting point apparatus would be used. A small amount of purified

Pulvilloric acid would be packed into a capillary tube and heated at a controlled rate. The

temperature range over which the substance melts would be recorded as the melting point.

Determination of pKa
The acid dissociation constant (pKa) could be determined using potentiometric titration. A

solution of Pulvilloric acid of known concentration would be titrated with a standard solution of

a strong base (e.g., NaOH). The pH of the solution would be monitored throughout the titration,

and the pKa would be determined from the half-equivalence point of the resulting titration

curve.
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Solubility Assessment
The solubility of Pulvilloric acid would be determined in a variety of solvents (e.g., water,

methanol, ethanol, DMSO, chloroform). A known amount of the compound would be added to a

specific volume of the solvent at a controlled temperature. The mixture would be agitated until

equilibrium is reached, and the concentration of the dissolved compound would be measured,

typically by UV-Vis spectroscopy or HPLC.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or any associated signaling pathways of Pulvilloric acid itself. Its primary

significance in the literature is as a structural motif and a precursor in the synthetic efforts

towards other biologically active molecules, such as Berkelic acid. Berkelic acid has been

noted for its potential anticancer properties[3].

To elucidate the biological potential of Pulvilloric acid, a comprehensive screening in various

biological assays would be necessary.

Experimental Workflow for Biological Activity Screening

Initial Screening

Hit Identification Mechanism of Action Studies

Compound
[Pulvilloric Acid]

Cytotoxicity Assays
(e.g., MTT, LDH)

Antimicrobial Assays
(e.g., MIC, Kirby-Bauer)

Enzyme Inhibition Assays

Active Target Identification Pathway Analysis
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Caption: A generalized workflow for the initial biological evaluation of Pulvilloric acid.

Conclusion
Pulvilloric acid remains a molecule of interest primarily from a synthetic and structural

perspective. The lack of comprehensive data on its physical, chemical, and biological

properties presents a significant opportunity for further research. A thorough experimental

characterization is essential to unlock the full potential of this fungal metabolite, which may hold

yet undiscovered biological activities. The methodologies and workflows outlined in this guide

provide a roadmap for future investigations into the intriguing properties of Pulvilloric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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